Cas no 2138125-12-7 (5-(difluoromethyl)-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2138125-12-7
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 5803793
• PubChem ID: 165455902
• Update Time: 2024-01-04

5-(difluoromethyl)-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-717191
• 5-(difluoromethyl)-3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• 2138125-12-7

• Inchi： 1S/C9H7F2N3O3/c1-14-3-4(2-12-14)6-5(9(15)16)7(8(10)11)17-13-6/h2-3,8H,1H3,(H,15,16)
• InChI Key： RUZUIKDZMORBEK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(C2C=NN(C)C=2)=NO1)F

Computed Properties

• Exact Mass: 243.04554742g/mol
• Monoisotopic Mass: 243.04554742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.2Ų